(3-Amino-6-cyclopropyl-4-(4-fluorophenyl)thieno[2,3-b]pyridin-2-yl)(4-chlorophenyl)methanone

• IUPAC Name: [3-amino-6-cyclopropyl-4-(4-fluorophenyl)thieno[2,3-b]pyridin-2-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C23H16ClFN2OS/c24-15-7-3-14(4-8-15)21(28)22-20(26)19-17(12-5-9-16(25)10-6-12)11-18(13-1-2-13)27-23(19)29-22/h3-11,13H,1-2,26H2
• InChI Key: IERWWPNAUHACMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(C(=C2)C4=CC=C(C=C4)F)C(=C(S3)C(=O)C5=CC=C(C=C5)Cl)N
• Molecular Formula: C23H16ClFN2OS
• Molecular Weight: 422.9 g/mol

Description

(3-Amino-6-cyclopropyl-4-(4-fluorophenyl)thieno[2,3-b]pyridin-2-yl)(4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C23H16ClFN2OS and its molecular weight is 422.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-mycobacterial Activity

An efficient synthesis method for phenyl cyclopropyl methanones, which can be considered structurally related to the compound , has been developed. These compounds have been evaluated for their anti-tubercular activities against Mycobacterium tuberculosis H37Rv in vitro. Some of the synthesized methanones showed promising activity against multidrug-resistant (MDR) strains, indicating potential applications in developing new anti-tuberculosis agents (Dwivedi et al., 2005).

Spectroscopic Properties and Molecular Structure

The spectroscopic properties of 3-amino-substituted-thieno[2,3-b]pyridine compounds have been investigated to understand their electronic absorption, excitation, and fluorescence properties in various solvents. These studies provide insights into the effects of structure and environmental factors on the optical properties of such compounds, making them of interest for material science applications, such as in the development of fluorescent materials (Al-Ansari, 2016).

Anti-Tumor Activity

Thienopyridine derivatives, including compounds with a structure similar to the one , have been identified as potent anti-tumor agents. These studies highlight the significance of molecular structure in determining biological activity and offer a foundation for further research into developing new chemotherapeutic agents (Hayakawa et al., 2004).

Molecular Docking and Antibacterial Activity

The antibacterial activity of compounds structurally related to "(3-Amino-6-cyclopropyl-4-(4-fluorophenyl)thieno[2,3-b]pyridin-2-yl)(4-chlorophenyl)methanone" has been investigated through synthesis, spectral characterization, DFT, and docking studies. These compounds have shown potential antibacterial activity, suggesting their application in developing new antimicrobial agents (Shahana & Yardily, 2020).